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Compound of Interest

Compound Name:
2-((2-

Cyclohexylethyl)amino)adenosine

Cat. No.: B054824 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-((2-
Cyclohexylethyl)amino)adenosine. Adherence to these protocols is essential for ensuring a

safe laboratory environment.

Hazard Identification and Personal Protective Equipment
2-((2-Cyclohexylethyl)amino)adenosine is classified with several hazards, necessitating the

use of appropriate personal protective equipment (PPE). The compound is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.
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Hazard Statement GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Harmful if swallowed
Acute toxicity, Oral (Category

4)

Wear protective gloves, eye

protection (safety glasses with

side-shields or goggles), and a

lab coat.

Causes skin irritation Skin irritation (Category 2)

Impervious gloves (consult

glove manufacturer for specific

material compatibility) and a

lab coat are required.

Immediately remove

contaminated clothing.

Causes serious eye irritation Eye irritation (Category 2A)

Wear safety glasses with side-

shields or chemical safety

goggles. A face shield may be

appropriate for splash hazards.

May cause respiratory irritation

Specific target organ toxicity -

single exposure (Category 3),

Respiratory system

Use only in a well-ventilated

area, such as a chemical fume

hood. If dusts are generated, a

NIOSH-approved particulate

respirator should be used.

Avoid breathing dust, fumes,

gas, mist, vapors, or spray. In

case of insufficient ventilation,

wear suitable respiratory

equipment. For emergency

situations, a self-contained

breathing apparatus is

necessary.

Operational Plan: Step-by-Step Handling Procedures
1. Preparation:
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Engineering Controls: All work with 2-((2-Cyclohexylethyl)amino)adenosine should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

PPE Donning: Before handling the compound, put on all required PPE as specified in the

table above: a lab coat, impervious gloves, and safety glasses or goggles.

Material Preparation: Weigh the solid compound carefully within the fume hood to avoid

generating dust.

2. Handling and Use:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

Solution Preparation: If preparing solutions, add the solid to the solvent slowly to prevent

splashing.

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands and face

thoroughly after handling the substance. Apply preventive skin protection.

3. Spill and Emergency Procedures:

Small Spills: For small spills of the solid, carefully sweep or scoop up the material and place

it in a designated, labeled waste container. Avoid generating dust. Clean the spill area with

an appropriate solvent and then wash with soap and water.

Large Spills: Evacuate the area. If safe to do so, contain the spill. Do not allow the product to

enter drains. Suppress dust with a water spray jet if necessary. Wear appropriate respiratory

protection and chemical-resistant clothing during cleanup.

First Aid:

If Swallowed: Rinse mouth with water. Call a POISON CENTER or doctor if you feel

unwell.

If on Skin: Immediately wash with plenty of soap and water. Remove contaminated

clothing.
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention from an

ophthalmologist.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.

Disposal Plan
All waste containing 2-((2-Cyclohexylethyl)amino)adenosine, including empty containers,

contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical

waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers.

Disposal Regulations: Dispose of the waste in accordance with all local, state, and federal

regulations. Do not dispose of it down the drain or in the regular trash. Contact your

institution's environmental health and safety department for specific disposal procedures.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 2-((2-
Cyclohexylethyl)amino)adenosine in a laboratory setting.
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Caption: Workflow for handling 2-((2-Cyclohexylethyl)amino)adenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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